Cas no 2172177-55-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
• CAS No: 2172177-55-6
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6560437
• PubChem ID: 165525795
• Update Time: 2025-08-02

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid
• EN300-1493295
• 2172177-55-6

• Inchi： 1S/C26H23FN2O5/c1-15(12-24(30)29-23-11-10-16(25(31)32)13-22(23)27)28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ILZLCSCJAABJSC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid (CAS No. 2172177-55-6)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid (CAS No. 2172177-55-6) is a specialized fluorinated benzoic acid derivative with significant applications in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected fluorobenzoic acid derivative, is widely utilized in the field of bioconjugation and drug development. Its unique structure, featuring an Fmoc-protected amino group and a fluorine substituent, makes it a valuable building block for designing novel bioactive molecules.

The growing interest in fluorinated compounds in medicinal chemistry has propelled the demand for 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteomics studies. The Fmoc group in this compound serves as a protective moiety, enabling selective reactions during solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides.

One of the key advantages of CAS No. 2172177-55-6 is its compatibility with automated peptide synthesizers, making it a preferred choice for high-throughput screening in drug discovery programs. The fluorine atom incorporated in its structure enhances the metabolic stability of resulting compounds, addressing a common challenge in pharmaceutical development. This characteristic aligns with current trends in fluorine chemistry, where approximately 20-30% of newly approved drugs contain fluorine atoms.

The synthesis and application of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid have gained attention in recent biotechnology conferences and scientific publications. Its role in developing peptide-based therapeutics for various diseases, including metabolic disorders and oncology targets, has been particularly noteworthy. The compound's ability to serve as a versatile linker in bioconjugation strategies has opened new possibilities in antibody-drug conjugate (ADC) development, a rapidly growing segment in cancer treatment.

Quality control of CAS No. 2172177-55-6 is crucial for research applications, with HPLC and mass spectrometry being the primary analytical techniques. The compound typically appears as a white to off-white powder with high purity standards (>95%), suitable for pharmaceutical-grade applications. Storage recommendations include protection from light at -20°C to maintain stability, especially important for researchers working on long-term peptide projects.

Recent advancements in green chemistry have influenced the production methods for Fmoc-protected amino acid derivatives like this compound. Manufacturers are increasingly adopting environmentally friendly solvents and catalytic processes to reduce waste generation. This aligns with the pharmaceutical industry's growing emphasis on sustainable synthesis practices, a topic frequently searched by professionals in the field.

The market for 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid has shown steady growth, driven by expanding research in personalized medicine and precision therapeutics. Academic institutions and pharmaceutical companies are the primary consumers, utilizing this compound in structure-activity relationship (SAR) studies and peptide library construction. The increasing demand for custom peptide synthesis services has further boosted its commercial significance.

From a regulatory perspective, CAS No. 2172177-55-6 is classified as a research chemical with no significant safety concerns when handled properly. However, standard laboratory precautions for organic compounds should be followed, including the use of personal protective equipment. The compound's material safety data sheet (MSDS) provides detailed handling instructions, a document frequently requested by laboratory safety officers and quality assurance personnel.

Future research directions for 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid include exploring its potential in click chemistry applications and nanoparticle functionalization. These emerging areas represent hot topics in current chemical biology literature. The compound's dual functionality (carboxylic acid and Fmoc-protected amine) makes it particularly attractive for creating multifunctional biomaterials with precise control over molecular architecture.

For researchers sourcing this material, important considerations include batch-to-batch consistency, certificate of analysis availability, and supplier reliability. These factors are critical for reproducible results in peptide synthesis experiments and are commonly searched terms among purchasing agents. The global supply chain for such specialized building blocks has become more robust in recent years, with multiple GMP-certified manufacturers offering this compound.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid (CAS No. 2172177-55-6) represents an important tool in modern medicinal chemistry and peptide research. Its unique structural features and versatile applications continue to make it valuable for developing next-generation therapeutic agents and diagnostic probes. As research in targeted therapies advances, the significance of such specialized fluorinated building blocks is expected to grow further in the coming years.